2-{[5,6-bis(4-methoxyphenyl)furo[2,3-d]pyrimidin-4-yl]amino}ethanol

• IUPAC Name: 2-[[5,6-bis(4-methoxyphenyl)furo[2,3-d]pyrimidin-4-yl]amino]ethanol
• InChI: InChI=1S/C22H21N3O4/c1-27-16-7-3-14(4-8-16)18-19-21(23-11-12-26)24-13-25-22(19)29-20(18)15-5-9-17(28-2)10-6-15/h3-10,13,26H,11-12H2,1-2H3,(H,23,24,25)
• InChI Key: ARBUGBBNEFAECO-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)C2=C(OC3=NC=NC(=C23)NCCO)C4=CC=C(C=C4)OC
• Molecular Formula: C22H21N3O4
• Molecular Weight: 391.4 g/mol

Description

AK-IN-1 is a chemical compound known for its role as an adenosine kinase inhibitor. It is competitive for adenosine but not for adenosine triphosphate. This compound has shown significant potential in research related to various diseases, including ischemia, inflammation, and seizures .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of AK-IN-1 involves multiple steps, starting with the preparation of the core structure, followed by functional group modifications. The specific synthetic routes and reaction conditions are proprietary and often involve the use of advanced organic synthesis techniques .

Industrial Production Methods

Industrial production of AK-IN-1 typically involves large-scale organic synthesis processes. These processes are designed to ensure high purity and yield of the final product. The production methods are optimized for scalability and cost-effectiveness, ensuring that the compound can be produced in sufficient quantities for research and potential therapeutic applications .

Chemical Reactions Analysis

Types of Reactions

AK-IN-1 undergoes various chemical reactions, including:

Oxidation: This reaction involves the addition of oxygen or the removal of hydrogen from the compound.

Reduction: This reaction involves the addition of hydrogen or the removal of oxygen from the compound.

Substitution: This reaction involves the replacement of one functional group with another

Common Reagents and Conditions

The common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like lithium aluminum hydride, and various nucleophiles for substitution reactions. The reaction conditions typically involve controlled temperatures and pressures to ensure the desired outcome .

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield ketones or aldehydes, while reduction may produce alcohols. Substitution reactions can result in a wide range of products depending on the nucleophile used .

Scientific Research Applications

AK-IN-1 has a wide range of scientific research applications, including:

Chemistry: Used as a tool to study adenosine kinase activity and its role in various biochemical pathways.

Biology: Helps in understanding the role of adenosine kinase in cellular processes and its impact on cell signaling.

Medicine: Investigated for its potential therapeutic applications in treating diseases like ischemia, inflammation, and seizures.

Industry: Used in the development of new drugs and therapeutic agents targeting adenosine kinase .

Mechanism of Action

AK-IN-1 exerts its effects by inhibiting adenosine kinase, an enzyme that plays a crucial role in the regulation of adenosine levels within cells. By inhibiting this enzyme, AK-IN-1 increases the concentration of adenosine, which can have various physiological effects, including anti-inflammatory and neuroprotective actions. The molecular targets and pathways involved include the adenosine signaling pathway and its associated receptors .

Comparison with Similar Compounds

AK-IN-1 is unique in its high specificity for adenosine kinase compared to other similar compounds. Some similar compounds include:

Adenosine kinase inhibitors: These compounds share a similar mechanism of action but may differ in their specificity and potency.

Adenosine receptor agonists: These compounds directly activate adenosine receptors rather than inhibiting adenosine kinase .

AK-IN-1 stands out due to its high inhibition rates of 86%, 87%, and 89% at concentrations of 2, 4, and 10 micromolar, respectively .